Cas no 1160573-58-9 (3-Bromo-2,4-difluoro-6-chlorobenzaldehyde)
3-Bromo-2,4-difluoro-6-chlorobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-6-chloro-2,4-difluorobenzaldehyde
- 3-Bromo-2,4-difluoro-6-chlorobenzaldehyde
-
- MDL: MFCD11845986
- Inchi: 1S/C7H2BrClF2O/c8-6-5(10)1-4(9)3(2-12)7(6)11/h1-2H
- InChI Key: YBQYWYCFSFIINU-UHFFFAOYSA-N
- SMILES: C(=O)C1=C(Cl)C=C(F)C(Br)=C1F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
3-Bromo-2,4-difluoro-6-chlorobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1247304-250mg |
3-Bromo-2,4-difluoro-6-chlorobenzaldehyde |
1160573-58-9 | 90% | 250mg |
$550 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1247304-1g |
3-Bromo-2,4-difluoro-6-chlorobenzaldehyde |
1160573-58-9 | 90% | 1g |
$1120 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1247304-5g |
3-Bromo-2,4-difluoro-6-chlorobenzaldehyde |
1160573-58-9 | 90% | 5g |
$4090 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1247304-250mg |
3-Bromo-2,4-difluoro-6-chlorobenzaldehyde |
1160573-58-9 | 90% | 250mg |
$405 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1247304-1g |
3-Bromo-2,4-difluoro-6-chlorobenzaldehyde |
1160573-58-9 | 90% | 1g |
$595 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1247304-5g |
3-Bromo-2,4-difluoro-6-chlorobenzaldehyde |
1160573-58-9 | 90% | 5g |
$4480 | 2023-04-06 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD589008-1g |
3-Bromo-6-chloro-2,4-difluorobenzaldehyde |
1160573-58-9 | 97% | 1g |
¥2905.0 | 2023-04-05 | |
| Oakwood | 037627-250mg |
3-Bromo-2,4-difluoro-6-chlorobenzaldehyde |
1160573-58-9 | 90% | 250mg |
$295.00 | 2024-07-19 | |
| Oakwood | 037627-1g |
3-Bromo-2,4-difluoro-6-chlorobenzaldehyde |
1160573-58-9 | 90% | 1g |
$650.00 | 2024-07-19 | |
| Oakwood | 037627-5g |
3-Bromo-2,4-difluoro-6-chlorobenzaldehyde |
1160573-58-9 | 90% | 5g |
$2495.00 | 2024-07-19 |
3-Bromo-2,4-difluoro-6-chlorobenzaldehyde Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 3-Bromo-2,4-difluoro-6-chlorobenzaldehyde
Research Brief on 3-Bromo-2,4-difluoro-6-chlorobenzaldehyde (CAS: 1160573-58-9) in Chemical Biology and Pharmaceutical Applications
3-Bromo-2,4-difluoro-6-chlorobenzaldehyde (CAS: 1160573-58-9) is a halogenated benzaldehyde derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. Recent studies have explored its utility in medicinal chemistry, highlighting its role in the design of enzyme inhibitors, receptor modulators, and other bioactive compounds.
One of the key areas of interest for 3-Bromo-2,4-difluoro-6-chlorobenzaldehyde is its application in the synthesis of small-molecule inhibitors targeting specific biological pathways. Researchers have utilized this compound as a building block to develop inhibitors for kinases and other enzymes involved in disease progression, such as cancer and inflammatory disorders. The presence of multiple halogen atoms in its structure enhances its reactivity and binding affinity, making it a valuable scaffold for drug design. Recent publications have demonstrated its efficacy in preclinical models, showcasing its potential as a lead compound for further optimization.
In addition to its pharmacological applications, 3-Bromo-2,4-difluoro-6-chlorobenzaldehyde has been investigated for its role in chemical biology studies. Its ability to undergo selective functionalization reactions allows researchers to introduce diverse substituents, enabling the exploration of structure-activity relationships (SAR) in drug development. Recent advancements in synthetic methodologies have further expanded its utility, with studies reporting efficient routes for its large-scale production and derivatization. These developments are critical for accelerating the discovery of new therapeutic candidates.
Another notable aspect of this compound is its potential in agrochemical research. The halogenated benzaldehyde framework is a common motif in pesticides and herbicides, and recent studies have explored the use of 3-Bromo-2,4-difluoro-6-chlorobenzaldehyde as a precursor for developing environmentally friendly agrochemicals. Its structural features contribute to improved stability and bioavailability, addressing some of the challenges associated with conventional agrochemical formulations.
Despite its promising applications, challenges remain in the optimization of 3-Bromo-2,4-difluoro-6-chlorobenzaldehyde-based compounds. Issues such as metabolic stability, toxicity, and selectivity need to be addressed through further research. Recent efforts have focused on computational modeling and high-throughput screening to identify derivatives with enhanced properties. Collaborative initiatives between academia and industry are also underway to translate these findings into clinically and commercially viable products.
In conclusion, 3-Bromo-2,4-difluoro-6-chlorobenzaldehyde (CAS: 1160573-58-9) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug and agrochemical development underscore its importance in the field. Ongoing studies are expected to uncover new applications and refine its utility, paving the way for innovative therapeutic and agricultural solutions.
1160573-58-9 (3-Bromo-2,4-difluoro-6-chlorobenzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)